Cas no 32051-72-2 (Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1))

• Product name: Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1)
• CAS No: 32051-72-2
• MF: C₁₈H₃₆NO₂+^.I-
• MW: 425.38794
• CID: 315899
• PubChem ID: 208366

Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1)
• 3-(1-methylpiperidin-1-ium-1-yl)propyl 2-ethyl-2-methylhexanoate,iodide
• Hexanoic acid, 2-ethyl-2-methyl-, 3-piperidinopropyl ester, methiodide
• Piperidinium, 1-(2-ethyl-2-methylhexanoyloxypropyl)-1-methyl-, iodide
• 32051-72-2
• 1-(2-Ethyl-2-methylhexanoyloxypropyl)-1-methylpiperidinium iodide
• 1-{3-[(2-ETHYL-2-METHYLHEXANOYL)OXY]PROPYL}-1-METHYLPIPERIDIN-1-IUM IODIDE
• DTXSID60953927

• Inchi： InChI=1S/C18H36NO2.HI/c1-5-7-12-18(3,6-2)17(20)21-16-11-15-19(4)13-9-8-10-14-19;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： UEKIWXUMBRPSPJ-UHFFFAOYSA-M
• SMILES： [I-].CCCCC(C(OCCC[N+]1(CCCCC1)C)=O)(C)CC

Computed Properties

• Exact Mass: 388.8969
• Monoisotopic Mass: 425.17908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Piperidinium,1-[3-[(2-ethyl-2-methyl-1-oxohexyl)oxy]propyl]-1-methyl-, iodide (1:1)

测试